Cas no 60965-60-8 (5-methylfuran-2-thiol)

• Product Name: 5-methylfuran-2-thiol
• CAS No: 60965-60-8
• MF: C₅H₆OS
• MW: 114.165540218353
• CID: 1624066
• PubChem ID: 143754
• Update Time: 2025-04-21

5-methylfuran-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-methylfuran-2-thiol
• 2-Furanthiol, 5-methyl-
• 60965-60-8
• SCHEMBL4761226
• DTXSID70209806
• VFXYLFXZARNARN-UHFFFAOYSA-N
• 2-methylfuran-5-thiol
• 5-methyl-2-furanthiol
• 2-Furanthiol,5-methyl-

• Inchi： 1S/C5H6OS/c1-4-2-3-5(7)6-4/h2-3,7H,1H3
• InChI Key： VFXYLFXZARNARN-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C)O1

Computed Properties

• Exact Mass: 114.01398
• Monoisotopic Mass: 114.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 14.1Ų

Experimental Properties

• PSA: 13.14